Cas no 394-66-1 (5-fluoroisoquinoline)

• Product Name: 5-fluoroisoquinoline
• CAS No: 394-66-1
• MF: C₉H₆FN
• MW: 147.149045467377
• MDL: MFCD05982026
• CID: 823335
• PubChem ID: 20493424
• Update Time: 2025-06-27

5-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-Isoquinoline
• 5-fluoroisoquinoline
• 5-Fluorisochinolin
• 5-Fluor-isochinolin
• 8-Fluor-isochinolin
• ANW-57699
• CTK1B3927
• Isoquinoline, 5-fluoro-
• SureCN4207818

• MDL： MFCD05982026
• Inchi： 1S/C9H6FN/c10-9-3-1-2-7-6-11-5-4-8(7)9/h1-6H
• InChI Key： YZPWGDDACXZRFI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 147.04848
• Monoisotopic Mass: 147.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-fluoroisoquinoline

Recent Advances in the Study of 5-Fluoroisoquinoline (CAS: 394-66-1) in Chemical Biology and Pharmaceutical Research

5-Fluoroisoquinoline (CAS: 394-66-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to 5-fluoroisoquinoline, highlighting its role in advancing our understanding of disease mechanisms and therapeutic interventions.

One of the key areas of investigation has been the synthesis and optimization of 5-fluoroisoquinoline derivatives. Researchers have developed novel synthetic routes to improve yield and purity, enabling more efficient production of this compound for further study. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these advancements, emphasizing the importance of 5-fluoroisoquinoline as a scaffold for drug design.

In terms of biological activity, 5-fluoroisoquinoline has shown promising results in preclinical studies. Its ability to modulate specific enzymatic pathways, particularly those involved in inflammation and cancer, has been a focal point of recent research. For example, studies have demonstrated that 5-fluoroisoquinoline derivatives exhibit potent inhibitory effects on certain kinases, making them potential candidates for targeted cancer therapies. These findings have been supported by in vitro and in vivo experiments, which have provided insights into the compound's pharmacokinetics and pharmacodynamics.

Another significant development is the exploration of 5-fluoroisoquinoline's role in neurodegenerative diseases. Recent research has suggested that this compound may have neuroprotective properties, potentially offering new avenues for treating conditions such as Alzheimer's and Parkinson's diseases. These studies have utilized advanced techniques, including molecular docking and high-throughput screening, to elucidate the interactions between 5-fluoroisoquinoline and key neuronal targets.

Despite these promising findings, challenges remain in the clinical translation of 5-fluoroisoquinoline-based therapies. Issues such as bioavailability, toxicity, and specificity need to be addressed through further research. However, the growing body of evidence underscores the potential of this compound to contribute to the development of next-generation pharmaceuticals.

In conclusion, 5-fluoroisoquinoline (CAS: 394-66-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in drug discovery, particularly in oncology and neurology, highlight its potential to address unmet medical needs. Continued research and collaboration across disciplines will be essential to fully realize the therapeutic benefits of this compound.